Cas no 88-46-0 (Benzenesulfonic acid,2,5-dihydroxy-)

• Product Name: Benzenesulfonic acid,2,5-dihydroxy-
• CAS No: 88-46-0
• MF: C₆H₆O₅S
• MW: 190.173840999603
• CID: 721359
• PubChem ID: 17507
• Update Time: 2025-04-19

Benzenesulfonic acid,2,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,5-dihydroxy-
• 2,5-dihydroxybenzenesulfonic acid
• 2,5-DIHYDROXYBENZENESULPHONIC ACID
• AB00514700
• Dobesilic acid (sold as CALCIUM DOBESILATE
• DTXCID6025014
• Dobesilate
• Hydroquinone sulfonic acid
• 2,5-Dihydroxybenzenesulfonate
• 2,5 dihydroxybenzenesulfonic acid
• 2,5-dihydroxy benzene sulfonic acid
• SPBio_003040
• CHEMBL1232131
• Prestwick0_001015
• EINECS 201-833-4
• DTXSID8045014
• 2,5-dihydroxybenzene sulphonic acid
• BB 0259307
• HYDSULFOP
• UNII-TO0PAT081I
• IKQCSJBQLWJEPU-UHFFFAOYSA-N
• Prestwick3_001015
• Q27139347
• CHEBI:71157
• Dobesilic acid
• BPBio1_001287
• 88-46-0
• AB00514700_02
• NS00008922
• TO0PAT081I
• DB13529
• AKOS006319262
• Prestwick2_001015
• Dobesilic acid [WHO-DD]
• SCHEMBL232087
• Prestwick1_001015
• BSPBio_001169

• Inchi： 1S/C6H6O5S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3,7-8H,(H,9,10,11)
• InChI Key： IKQCSJBQLWJEPU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 189.99359446g/mol
• Monoisotopic Mass: 189.99359446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives